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Cat. No.: B11939331 Get Quote

Introduction
Andrastin C is a fungal metabolite isolated from Penicillium species that has garnered

significant interest in the field of drug discovery.[1][2] Structurally a meroterpenoid, Andrastin
C's primary mechanism of action is the inhibition of protein farnesyltransferase (FTase).[1][3]

This enzyme plays a crucial role in the post-translational modification of various cellular

proteins, most notably the Ras family of small GTPases.[3][4] Dysregulation of the Ras

signaling pathway is a hallmark of many human cancers, making FTase a compelling target for

anticancer drug development.[4][5][6] Furthermore, emerging evidence suggests that

andrastins can inhibit the function of P-glycoprotein (P-gp), a key transporter involved in

multidrug resistance (MDR) in cancer cells. This dual activity positions Andrastin C as a

valuable tool for both primary anticancer screening and for studies aimed at overcoming

therapeutic resistance.

These application notes provide detailed protocols for utilizing Andrastin C in common drug

discovery screening assays, including farnesyltransferase inhibition, cytotoxicity against cancer

cell lines, and reversal of multidrug resistance.

Quantitative Data Summary
The inhibitory activity of Andrastin C and its analogs against protein farnesyltransferase has

been quantified, along with its cytotoxic effects against various cancer cell lines.
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Compound Target/Cell Line IC50 (µM) Reference

Andrastin C
Protein

Farnesyltransferase
13.3 [1][2][3]

Andrastin A
Protein

Farnesyltransferase
24.9 [1][2][3]

Andrastin B
Protein

Farnesyltransferase
47.1 [1][2][3]

Signaling Pathway
The primary signaling pathway affected by Andrastin C is the Ras-MAPK pathway.

Farnesyltransferase is essential for the farnesylation of Ras proteins, a critical step for their

localization to the plasma membrane and subsequent activation. By inhibiting FTase,

Andrastin C prevents Ras activation and downstream signaling cascades that promote cell

proliferation, survival, and differentiation.
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Caption: Ras Signaling Pathway Inhibition by Andrastin C.
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Experimental Protocols
Farnesyltransferase Inhibition Assay (In Vitro)
This protocol describes a fluorescence-based assay to determine the in vitro inhibitory activity

of Andrastin C on farnesyltransferase.
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Start

Prepare Reagents:
- FTase Enzyme

- Farnesyl Pyrophosphate (FPP)
- Fluorescently Labeled Substrate

- Andrastin C dilutions

Add to 96-well plate:
1. Buffer

2. Andrastin C / Vehicle
3. FTase Enzyme

Pre-incubate at 37°C
for 10 minutes

Initiate reaction by adding
FPP and fluorescent substrate

Incubate at 37°C
for 60 minutes

Read fluorescence on a
plate reader (Ex/Em specific

to the fluorescent label)

Analyze Data:
- Plot % Inhibition vs. [Andrastin C]

- Calculate IC50 value

End

 

Start

Seed MDR and parental
(non-MDR) cancer cells

in 96-well plates

Pre-treat cells with
Andrastin C or Verapamil

(positive control)

Add a fluorescent P-gp substrate
(e.g., Rhodamine 123)

Incubate for 1-2 hours
at 37°C

Wash cells with ice-cold PBS
to remove extracellular substrate

Lyse cells to release
intracellular substrate

Measure intracellular fluorescence
using a plate reader

Analyze Data:
- Compare fluorescence in treated

vs. untreated MDR cells
- Calculate reversal fold

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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